Cas no 2639434-21-0 (1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride)

• Product Name: 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride
• CAS No: 2639434-21-0
• MF: C₈H₁₅Cl₂N₃
• MW: 224.130799531937
• MDL: MFCD33549223
• CID: 5651924
• PubChem ID: 155970877
• Update Time: 2025-05-23

1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27779499
• 2639434-21-0
• 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride

• MDL： MFCD33549223
• Inchi： 1S/C8H13N3.2ClH/c9-4-6-2-1-3-8-7(6)5-10-11-8;;/h5-6H,1-4,9H2,(H,10,11);2*1H
• InChI Key： BJPKGEIKNJJITR-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C2CCCC(CN)C=2C=N1

Computed Properties

• Exact Mass: 223.0643029g/mol
• Monoisotopic Mass: 223.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride

Introduction to 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride (CAS No. 2639434-21-0)

The compound 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride, identified by the CAS number 2639434-21-0, represents a significant advancement in the field of pharmaceutical chemistry. This derivative of indazole has garnered attention due to its unique structural properties and promising biological activities. The indazole core, a heterocyclic aromatic compound, is well-documented for its role in various pharmacological applications, including the development of drugs targeting neurological and cardiovascular diseases.

Recent studies have highlighted the potential of 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride as a lead compound in medicinal chemistry. Its molecular structure incorporates a tetrahydropyridine moiety, which enhances its solubility and bioavailability, making it an attractive candidate for further investigation. The dihydrochloride salt form improves the compound's stability and crystallinity, facilitating its use in both preclinical and clinical trials.

In the realm of drug discovery, 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride has been explored for its potential therapeutic effects on several pathological conditions. Preliminary research suggests that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and oxidative stress. These mechanisms are particularly relevant in the treatment of chronic diseases such as rheumatoid arthritis and neurodegenerative disorders.

The indazole ring in 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride is known to interact with various biological targets due to its ability to mimic natural bioactive molecules. This interaction can modulate signaling pathways that are dysregulated in diseases like cancer and metabolic syndromes. Researchers have been particularly interested in its potential to inhibit kinases and other enzymes that play a role in tumor growth and progression.

One of the most compelling aspects of 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride is its synthetic accessibility. The indazole scaffold can be readily modified to produce analogs with enhanced potency and selectivity. This flexibility has allowed chemists to design derivatives that target specific disease pathways with minimal off-target effects. The dihydrochloride salt form also simplifies formulation development, making it easier to translate preclinical findings into clinical applications.

Current research is focused on evaluating the pharmacokinetic properties of 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride in animal models. These studies aim to determine optimal dosing regimens and assess safety profiles before human trials can commence. The compound's favorable pharmacokinetic profile could position it as a viable candidate for oral administration, which would be a significant advantage for patient compliance.

The structural features of 1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride also make it an interesting subject for computational chemistry studies. Molecular modeling techniques have been employed to predict binding interactions with biological targets at the atomic level. These simulations have provided valuable insights into how the compound might interact with proteins and enzymes in vivo. Such information is crucial for optimizing drug design and improving therapeutic outcomes.

In conclusion,1-(4,5,6,7-tetrahydro-2H-indazol-4-yl)methanamine dihydrochloride (CAS No. 2639434-21-0) represents a promising candidate for further pharmaceutical development. Its unique structural attributes and biological activities make it a valuable tool for researchers investigating novel therapeutic strategies. As more data becomes available from ongoing studies,this compound is poised to make significant contributions to the field of medicinal chemistry.